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Compound of Interest

Compound Name: Pseudocoptisine acetate

Cat. No.: B12099158 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation, storage, and handling of

Pseudocoptisine acetate stock solutions for research and development purposes.

Introduction
Pseudocoptisine acetate is a quaternary alkaloid compound isolated from the tubers of

Corydalis turtschaninovii.[1][2] It possesses a benzylisoquinoline skeleton and has

demonstrated anti-inflammatory properties.[1][2] Accurate and consistent preparation of stock

solutions is critical for obtaining reliable and reproducible results in downstream applications,

including cell-based assays and animal studies. This guide outlines the recommended

procedures for dissolving and storing Pseudocoptisine acetate.

Physicochemical Properties
A summary of the key physicochemical properties of Pseudocoptisine acetate is presented in

Table 1.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12099158?utm_src=pdf-interest
https://www.benchchem.com/product/b12099158?utm_src=pdf-body
https://www.benchchem.com/product/b12099158?utm_src=pdf-body
https://www.glpbio.com/pseudocoptisine-acetate.html
https://www.glpbio.com/kr/research-area/pseudocoptisine-acetate.html
https://www.glpbio.com/pseudocoptisine-acetate.html
https://www.glpbio.com/kr/research-area/pseudocoptisine-acetate.html
https://www.benchchem.com/product/b12099158?utm_src=pdf-body
https://www.benchchem.com/product/b12099158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12099158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 30426-66-5 [1][2][3]

Molecular Formula C₂₁H₁₇NO₆ [3]

Molecular Weight 379.36 g/mol [1][2]

Synonyms Isocoptisine Acetate [3]

Solubility
Pseudocoptisine acetate is soluble in Dimethyl Sulfoxide (DMSO).[1][2] For assistance in

dissolving the compound, warming the solution to 37°C and using an ultrasonic bath can be

employed.[1][2]

Materials and Equipment
Pseudocoptisine acetate powder

Dimethyl Sulfoxide (DMSO), anhydrous

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Ultrasonic water bath (optional)

Water bath or incubator at 37°C (optional)

Personal Protective Equipment (PPE): safety goggles, gloves, lab coat

Experimental Protocol: Preparation of Stock
Solution
This protocol describes the preparation of a 10 mM stock solution of Pseudocoptisine acetate
in DMSO.
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Workflow for Stock Solution Preparation

Preparation

Storage

Weigh Pseudocoptisine acetate powder

Add appropriate volume of DMSO

  Calculate volume based on desired concentration

Vortex to dissolve

Warm to 37°C (if necessary)

  If not fully dissolved

Aliquot into sterile tubes

  Once fully dissolved

Sonicate (if necessary)

  If still not dissolved

Store at -20°C or -80°C

Click to download full resolution via product page
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Caption: Workflow for the preparation and storage of Pseudocoptisine acetate stock solution.

Step-by-Step Procedure:

Calculate the required amount of Pseudocoptisine acetate:

To prepare 1 mL of a 10 mM stock solution, you will need:

Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )

Mass (mg) = 10 mmol/L x 0.001 L x 379.36 g/mol = 3.7936 mg

Weigh the Pseudocoptisine acetate powder:

Carefully weigh out the calculated amount of powder using an analytical balance.

Dissolve in DMSO:

Add the appropriate volume of anhydrous DMSO to the vial containing the powder. For

example, for 3.7936 mg of powder, add 1 mL of DMSO to achieve a 10 mM concentration.

Promote Dissolution:

Vortex the solution thoroughly until the powder is completely dissolved.

If the compound does not fully dissolve, warm the solution in a 37°C water bath for a short

period.[1][2]

If necessary, further aid dissolution by placing the tube in an ultrasonic bath.[1][2]

Aliquot and Store:

Once the Pseudocoptisine acetate is fully dissolved, aliquot the stock solution into

smaller, single-use volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw

cycles.[1][2]
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Stock Solution Concentration and Volume
Calculation
The following table provides pre-calculated volumes of solvent required to prepare stock

solutions of different concentrations from standard amounts of Pseudocoptisine acetate
powder.

Mass of
Pseudocoptisine
Acetate

Volume of DMSO
for 1 mM Stock

Volume of DMSO
for 5 mM Stock

Volume of DMSO
for 10 mM Stock

1 mg 2.636 mL 527.2 µL 263.6 µL

5 mg 13.180 mL 2.636 mL 1.318 mL

10 mg 26.360 mL 5.272 mL 2.636 mL

Data derived from

GlpBio.[1][2]

Storage and Stability
Proper storage is crucial to maintain the stability and activity of the Pseudocoptisine acetate
stock solution.

Storage Temperature Shelf Life Recommendations

-20°C Up to 1 month For short-term storage.

-80°C Up to 6 months For long-term storage.

Data derived from GlpBio.[1][2]

Key Storage Recommendations:

Store aliquots in tightly sealed containers.

Protect from light.
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Avoid repeated freeze-thaw cycles.[1][2]

Safety Precautions
As a specific Material Safety Data Sheet (MSDS) for Pseudocoptisine acetate is not readily

available, general laboratory safety precautions should be followed.

General Handling:

Handle in a well-ventilated area.

Wear appropriate personal protective equipment (PPE), including a lab coat, safety goggles,

and chemical-resistant gloves.

Avoid inhalation of dust or contact with skin and eyes.

Wash hands thoroughly after handling.

DMSO-Specific Precautions:

DMSO is an excellent solvent and can facilitate the absorption of other chemicals through

the skin. Take extra care to avoid skin contact when working with DMSO solutions.

Signaling Pathway Diagram (Hypothetical)

While the precise signaling pathways affected by Pseudocoptisine acetate are still under

investigation, its known anti-inflammatory properties suggest potential interactions with

common inflammatory signaling cascades. The following diagram illustrates a hypothetical

pathway.
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Caption: Hypothetical anti-inflammatory signaling pathway of Pseudocoptisine acetate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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